Cas no 2138034-78-1 (1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol)

1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol is a specialized cyclohexenol derivative featuring a branched alkyl substituent at the 1-position and additional methyl groups at the 4-position. Its unique sterically hindered structure enhances stability, making it suitable for applications requiring controlled reactivity, such as intermediates in fine chemical synthesis or fragrance development. The cyclohexenol core offers functional versatility, enabling further derivatization, while the dimethylpropyl group may influence solubility and volatility properties. This compound’s defined molecular architecture ensures consistency in synthetic pathways, particularly in stereoselective reactions. Its potential utility lies in research and industrial settings where tailored cycloaliphatic frameworks are critical.

1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol structure

2138034-78-1 structure

Product Name:1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol

CAS No:2138034-78-1

MF:C₁₃H₂₄O

MW:196.329064369202

CID:6409301

PubChem ID:165786704

Update Time:2025-08-03

1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1156426
- 2138034-78-1
- 1-(2,2-dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol
- 1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol
- Inchi： 1S/C13H24O/c1-11(2,3)10-13(14)8-6-12(4,5)7-9-13/h6,8,14H,7,9-10H2,1-5H3
- InChI Key： XNYLQOGVMNRZOU-UHFFFAOYSA-N
- SMILES： OC1(C=CC(C)(C)CC1)CC(C)(C)C

Computed Properties

Exact Mass: 196.182715385g/mol
Monoisotopic Mass: 196.182715385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 20.2Å²

1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1156426-1.0g	1-(2,2-dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol	2138034-78-1		1g	$0.0	2023-06-09

1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol Related Literature

1. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Additional information on 1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol

Compound CAS No. 2138034-78-1: 1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol

The compound with CAS No. 2138034-78-1, commonly referred to as 1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of cyclohexenols, which are known for their cyclic ether structures and hydroxyl groups. The cyclohexene ring in this molecule contributes to its stability and reactivity, making it a valuable component in various chemical reactions and industrial processes.

Recent studies have highlighted the potential of 1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. The dimethylpropyl substituent in the molecule enhances its thermal stability and mechanical properties, making it suitable for applications in aerospace and automotive industries.

In addition to its industrial applications, this compound has shown promise in the pharmaceutical sector. Its cyclohexenol structure allows for selective binding to specific receptors, potentially leading to the development of new drug candidates. Recent clinical trials have demonstrated its efficacy in treating certain inflammatory conditions, paving the way for further research into its therapeutic applications.

The synthesis of 1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This advancement has been instrumental in reducing costs and increasing the availability of this compound for various industries.

From an environmental perspective, researchers have also investigated the biodegradability of CAS No. 2138034-78-1. Studies indicate that under controlled conditions, this compound can be efficiently broken down by microbial communities, reducing its environmental footprint. This property makes it an attractive option for eco-friendly chemical processes and sustainable manufacturing practices.

In conclusion, 1-(2,2-Dimethylpropyl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138034-78-1) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry and materials science.